Cas no 2044713-52-0 (3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid
• CAS No: 2044713-52-0
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• MDL: MFCD30486585
• CID: 5247742
• PubChem ID: 137701634
• Update Time: 2025-06-14

3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(3-carboxytetrahydro-3-furanyl)-, 1-(1,1-dimethylethyl) ester
• 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid

• MDL： MFCD30486585
• Inchi： 1S/C14H24N2O5/c1-13(2,3)21-12(19)15-5-7-16(8-6-15)14(11(17)18)4-9-20-10-14/h4-10H2,1-3H3,(H,17,18)
• InChI Key： PWLSPCQHEVNLFZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2(C(O)=O)CCOC2)CC1

Additional information on 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid

Recent Advances in the Study of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid (CAS: 2044713-52-0)

The compound 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid (CAS: 2044713-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving this compound is its role as a building block for the synthesis of piperazine-containing derivatives. Piperazine moieties are widely recognized for their pharmacological significance, often contributing to the enhanced bioavailability and target specificity of drug molecules. The tert-butoxycarbonyl (Boc) protecting group in this compound further facilitates its use in multi-step synthetic routes, enabling the efficient production of complex molecules with high purity and yield.

Recent publications have highlighted the utility of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid in the design of protease inhibitors. Proteases play critical roles in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Researchers have successfully incorporated this compound into the scaffold of inhibitors targeting viral proteases, such as those of SARS-CoV-2 and HIV, demonstrating promising in vitro activity and selectivity.

In addition to its applications in protease inhibition, this compound has also been investigated for its potential in modulating G protein-coupled receptors (GPCRs). GPCRs represent one of the largest families of drug targets, and the development of small-molecule modulators remains a focal point in medicinal chemistry. Preliminary studies suggest that derivatives of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid exhibit affinity for certain GPCR subtypes, opening new avenues for the treatment of conditions such as hypertension, pain, and psychiatric disorders.

The synthetic accessibility of this compound has further spurred interest in its use for combinatorial chemistry and high-throughput screening. Its compatibility with solid-phase synthesis techniques allows for the rapid generation of diverse compound libraries, which can be screened against a wide range of biological targets. This approach has already yielded several lead compounds with potential therapeutic value, underscoring the importance of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid in modern drug discovery efforts.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, recent work has explored the introduction of fluorine atoms or other heterocyclic rings to enhance metabolic stability and target engagement.

In conclusion, 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid (CAS: 2044713-52-0) represents a valuable tool in the arsenal of medicinal chemists. Its versatility, combined with the growing body of research supporting its applications, positions it as a key player in the development of next-generation therapeutics. Future studies will likely focus on expanding its utility to new target classes and refining its derivatives for clinical translation.